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For Researchers, Scientists, and Drug Development Professionals

Foreword

The piperidine moiety is a cornerstone in medicinal chemistry, gracing the structures of
numerous pharmaceuticals and bioactive compounds. Its conformational flexibility and ability to
engage in key binding interactions have rendered it a privileged scaffold in drug design. This
guide delves into the specifics of a particular derivative, 3-(3-Methylphenoxy)piperidine, a
molecule of interest for its potential applications in the development of novel therapeutics. The
strategic placement of the 3-methylphenoxy group on the piperidine ring offers a unique
combination of lipophilicity and hydrogen bonding capabilities, making it a compelling building
block for creating targeted and efficacious drug candidates. This document serves as a
comprehensive technical resource, consolidating critical information on its chemical identity,
properties, synthesis, and potential roles in drug discovery.

Chemical Identity and Properties
CAS Number and Synonyms
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The definitive identification of a chemical compound is paramount for accurate research and
development. For 3-(3-Methylphenoxy)piperidine, there exists some ambiguity in publicly
accessible databases. However, the most consistently cited Chemical Abstracts Service (CAS)
number for the free base is 912761-71-8. The hydrochloride salt of this compound is assigned
CAS Number 1858241-01-6[1].

Common synonyms for this compound include:
o 3-(m-Tolyloxy)piperidine[2]
o 3-(3-tolyloxy)piperidine

It is crucial for researchers to verify the identity of the compound using analytical data,
especially when sourcing from commercial suppliers, given the potential for isomeric impurities.

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its
application in drug development, influencing everything from formulation to pharmacokinetic

profiles.

Property Value Source

Molecular Formula C12H17NO PubChemLite[3]

Molecular Weight 191.27 g/mol ChemicalBook[4][5]
White to cream to yellow to

Appearance pale brown powder or Thermo Fisher Scientific
crystalline powder

Predicted XlogP 2.4 PubChemlLite[3]
InChl=1S/C12H17NO/c1-10-4-
2-5-11(8-10)14-12-6-3-7-13-9- .

InChl PubChemLite[3]
12/h2,4-5,8,12-13H,3,6-
7,9H2,1H3
CC1=CC(=CC=C1)OC2CCCN _

SMILES PubChemLite[3]

C2
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Note: Some properties are predicted based on computational models and should be confirmed
through empirical testing.

Synthesis and Manufacturing

The synthesis of 3-aryloxypiperidines can be approached through several synthetic strategies.
While a specific, detailed protocol for 3-(3-Methylphenoxy)piperidine is not readily available
in peer-reviewed literature, a general and robust method involves the Williamson ether
synthesis. This classical approach provides a reliable pathway for the formation of the aryl
ether bond.

General Synthetic Workflow: Williamson Ether Synthesis

This method involves the reaction of a piperidine alcohol with an aryl halide or the reaction of
an alcohol with a halogenated piperidine in the presence of a base. For the synthesis of 3-(3-
Methylphenoxy)piperidine, the reaction between 3-hydroxypiperidine and 3-methylphenol (m-
cresol) is a logical route.

4 Reactants )
m-Cresol
(B—Hydroxypiperidine) Proctess Product
N % v
a Williamson Ether 3-(3-Methylphenoxy)piperidine

Reagents Synthesis

Aprotic Solvent
(e.g., DMF, THF)

Strong Base
(e.g., NaH, K2CO3)
- /
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Caption: General workflow for the synthesis of 3-(3-Methylphenoxy)piperidine via Williamson
ether synthesis.

Step-by-Step Experimental Protocol (Hypothetical)

This protocol is a representative example and may require optimization.

e Deprotonation of m-Cresol: To a solution of m-cresol (1.0 eq) in a suitable anhydrous aprotic
solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF), add a strong base like
sodium hydride (NaH, 1.1 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen
or argon). Allow the reaction mixture to stir at room temperature for 30 minutes to an hour to
ensure complete formation of the sodium phenoxide.

e Nucleophilic Substitution: To the solution of the sodium phenoxide, add a solution of N-
protected 3-bromopiperidine or a similarly activated 3-piperidinyl electrophile (1.0 eq) in the
same solvent. The use of an N-protecting group (e.g., Boc, Cbz) is highly recommended to
prevent side reactions involving the piperidine nitrogen.

o Reaction Monitoring: Heat the reaction mixture to an appropriate temperature (e.g., 60-100
°C) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).

o Work-up and Purification: Upon completion, cool the reaction mixture to room temperature
and quench carefully with water. Extract the aqueous layer with a suitable organic solvent
(e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous
sodium sulfate, and concentrate under reduced pressure. The crude product can then be
purified by column chromatography on silica gel.

o Deprotection (if necessary): If an N-protecting group was used, a final deprotection step is
required. For a Boc group, this is typically achieved by treatment with an acid such as
trifluoroacetic acid (TFA) or hydrochloric acid (HCI) in a suitable solvent.

Applications in Drug Development
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The 3-aryloxypiperidine scaffold is a versatile pharmacophore found in a range of biologically
active molecules. The introduction of a methyl group on the phenyl ring, as in 3-(3-
Methylphenoxy)piperidine, can modulate the electronic and steric properties of the molecule,
potentially leading to improved potency, selectivity, and pharmacokinetic profiles.

Potential as a Scaffold for CNS-active Agents

The lipophilic nature of the tolyloxy group can facilitate crossing the blood-brain barrier, a
critical requirement for drugs targeting the central nervous system (CNS). Derivatives of 3-
phenoxypiperidine have been investigated for their potential as antidepressants and
neuroprotective agents. The 3-methyl substituent can influence the binding affinity and
selectivity for specific receptors or transporters in the brain.

Role in Modulating Receptor-Ligand Interactions

The piperidine nitrogen can act as a proton acceptor or a basic center, forming crucial ionic
interactions with acidic residues in protein binding pockets. The phenoxy moiety can participate
in hydrophobic and mt-stacking interactions. The position of the methyl group can fine-tune
these interactions, potentially enhancing selectivity for a particular receptor subtype.

3-(3-Methylphenoxy)piperidine Scaffold

otential Binding Interactions
lonic Interaction Hydrophobic Interaction Ti-Stacking
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Potential Outcomes in Drug Design
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Caption: Logical relationships of the 3-(3-Methylphenoxy)piperidine scaffold in drug-receptor
interactions.
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Future Perspectives

3-(3-Methylphenoxy)piperidine represents a valuable, yet underexplored, building block in
the vast landscape of medicinal chemistry. Its straightforward synthesis and tunable
physicochemical properties make it an attractive starting point for the development of new
chemical entities. Future research efforts could focus on the synthesis and screening of
libraries based on this scaffold against a variety of biological targets, particularly those within
the CNS. A more definitive clarification of its CAS number in major chemical databases would
undoubtedly facilitate and accelerate such research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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